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Introduction

Cyanidin 3-xyloside is a naturally occurring anthocyanin, a subclass of flavonoids, responsible
for the vibrant red, purple, and blue pigments in many fruits and vegetables. It is a glycosylated
form of cyanidin, where a xylose sugar molecule is attached to the cyanidin aglycone. This
compound has garnered significant interest in the scientific community due to its potential
health benefits, primarily attributed to its potent antioxidant and anti-inflammatory properties.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and known biological activities of cyanidin 3-xyloside, with a
focus on its potential therapeutic applications.

Chemical Structure and Physicochemical Properties

Cyanidin 3-xyloside, with the IUPAC name 3-[(2S,3R,4R,5R)-3,4-dihydroxy-5-
(hydroxymethyl)oxolan-2-ylJoxy-2-(3,4-dihydroxyphenyl)chromenylium-5,7-diol, is a cationic
flavonoid.[1] The core structure consists of the cyanidin aglycone, characterized by two
aromatic rings (A and B) and a heterocyclic C ring containing an oxygen atom. The presence of
hydroxyl groups on the B-ring is crucial for its antioxidant activity. A xylose sugar moiety is
attached at the C3 position of the C-ring.

Below is a table summarizing the key physicochemical properties of Cyanidin 3-Xyloside.
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Property Value Source
Molecular Formula C20H19010* [1]
Molecular Weight 419.4 g/mol [1]
Exact Mass 419.09782180 Da [1]
CAS Number 29761-24-8 [1]
3-[(2S,3R,4R,5R)-3,4-
dihydroxy-5-
IUPAC Name (hydroxymethyl)oxolan-2- o

ylloxy-2-(3,4-
dihydroxyphenyl)chromenylium
-5,7-diol

Predicted Water Solubility

0.41 g/L

[2]

Predicted logP

1.45

[2]

Appearance Dark red solid [3]
N Slightly soluble in methanol
Solubility [3]
and water
- Light and temperature
Stability [3]

sensitive

Biological Activities and Potential Therapeutic
Applications

The biological activities of cyanidin 3-xyloside are largely attributed to its antioxidant and anti-
inflammatory effects. While much of the specific research has been conducted on the more
common cyanidin-3-O-glucoside, the structural similarities suggest that cyanidin 3-xyloside
likely exhibits comparable, albeit potentially modulated, activities.

Antioxidant Activity

Anthocyanins, including cyanidin 3-xyloside, are potent antioxidants. Their ability to scavenge
free radicals is a key mechanism underlying their protective effects against various diseases.
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The antioxidant capacity of anthocyanins is often evaluated using assays such as the Ferric
Reducing Antioxidant Power (FRAP), 2,2-diphenyl-1-picrylhydrazyl (DPPH), and Oxygen
Radical Absorbance Capacity (ORAC) assays.

While specific quantitative data for cyanidin 3-xyloside is limited, studies on black raspberries,
which contain cyanidin 3-xylosylrutinoside, have demonstrated significant antioxidant activity.[4]

[5]

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Cyanidin and
its glycosides have been shown to exert anti-inflammatory effects by modulating key signaling
pathways involved in the inflammatory response.

Signaling Pathways

Based on studies of closely related cyanidin glycosides, it is highly probable that cyanidin 3-
xyloside exerts its biological effects through the modulation of the Mitogen-Activated Protein
Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) signaling pathways. These pathways are
central to cellular processes such as inflammation, proliferation, and apoptosis.
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Experimental Protocols
Isolation and Purification of Cyanidin 3-Xyloside

A general protocol for the isolation of anthocyanins from plant material involves extraction with

an acidified solvent followed by chromatographic purification.
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Methodology:
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» Extraction: Homogenize the plant material with an acidified solvent (e.g., 80% methanol or
ethanol with 0.1% HCI or formic acid).

o Filtration and Concentration: Filter the extract to remove solid debris and concentrate it
under reduced pressure using a rotary evaporator.

 Purification: The crude extract is then subjected to column chromatography. Amberlite XAD-7
resin is often used for initial cleanup, followed by further purification on a Sephadex LH-20
column.

e Analysis: The purity and identity of the isolated compound are confirmed by High-
Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), Liquid
Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Western Blot Analysis of MAPK and NF-kB Pathway
Activation

Protocol for assessing the effect of Cyanidin 3-Xyloside on protein phosphorylation in cell
culture:

o Cell Culture and Treatment: Plate cells (e.g., macrophages like RAW 264.7 or intestinal
epithelial cells like Caco-2) and allow them to adhere. Pre-treat the cells with varying
concentrations of Cyanidin 3-Xyloside for a specified time (e.g., 1-2 hours).

o Stimulation: Induce an inflammatory response by treating the cells with an inflammatory
agent such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-a).

o Cell Lysis: Wash the cells with cold phosphate-buffered saline (PBS) and lyse them using a
radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase
inhibitors.

e Protein Quantification: Determine the protein concentration of the cell lysates using a protein
assay (e.g., BCA assay).

o SDS-PAGE and Electrotransfer: Separate the proteins by sodium dodecy! sulfate-
polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene
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difluoride (PVDF) or nitrocellulose membrane.

o Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine
serum albumin in Tris-buffered saline with Tween 20) and then incubate with primary
antibodies specific for the phosphorylated and total forms of the proteins of interest (e.g., p-
p38, p38, p-p65, p65).

» Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-
conjugated secondary antibody. Detect the protein bands using an enhanced
chemiluminescence (ECL) substrate.

Conclusion

Cyanidin 3-xyloside is a promising natural compound with significant antioxidant and potential
anti-inflammatory properties. While further research is needed to fully elucidate its specific
mechanisms of action and therapeutic potential, the existing evidence from related cyanidin
glycosides suggests that it warrants further investigation for its role in the prevention and
treatment of chronic diseases. The methodologies outlined in this guide provide a framework
for researchers to explore the biological activities of this intriguing anthocyanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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